Disperse Red 134

• CAS No.: 12223-69-7
• Molecular Formula: C62H89CoN13O14P

Description

It appears as a red powdery solid and is primarily used in the textile industry for dyeing synthetic fibers such as polyester . Disperse Red 134 is known for its high color fastness and light fastness, making it a popular choice for applications requiring durable and vibrant colors .

Preparation Methods

The preparation of Disperse Red 134 typically involves chemical synthesis. The specific synthetic routes and reaction conditions can vary depending on the manufacturer and the desired properties of the final product . One common method involves the reaction of 2-cyano-4-nitroaniline with other reagents under controlled conditions to produce the desired dye . Industrial production methods often include steps such as grinding, mixing with dispersants, and drying to achieve the final product .

Chemical Reactions Analysis

Disperse Red 134 can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include sodium borohydride and zinc dust.

Substitution: This reaction involves the replacement of one functional group with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of this compound may result in the formation of quinones, while reduction may yield amines .

Scientific Research Applications

Disperse Red 134 has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound for studying dye adsorption and desorption processes on various substrates.

Biology: It is used in biological staining techniques to visualize cellular structures and processes.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a diagnostic tool.

Industry: This compound is widely used in the textile industry for dyeing synthetic fibers, as well as in the production of inks, coatings, and plastics

Mechanism of Action

The mechanism of action of Disperse Red 134 involves its interaction with the substrate it is applied to. In the case of textile dyeing, the dye molecules interact with the fibers through van der Waals forces and dipole interactions . The dye molecules are dispersed in water with the help of surfactants, allowing them to penetrate the hydrophobic fibers and achieve uniform coloration .

Comparison with Similar Compounds

Disperse Red 134 can be compared with other similar compounds, such as:

Disperse Red 1: Known for its reversible light-induced solubility and used in photonic applications.

Disperse Red 9: Derived from anthraquinone and used in various dyeing applications.

Disperse Red 60: Another anthraquinone-based dye used for its bright red shades and high wetfastness.

This compound stands out due to its high color fastness and light fastness, making it particularly suitable for applications requiring durable and vibrant colors .

Biological Activity

Disperse Red 134 (DR134) is an azo dye extensively used in the textile industry for dyeing polyester fabrics. Its biological activity has garnered attention due to concerns regarding its potential toxicity and environmental impact. This article reviews the biological activity of this compound, focusing on its antimicrobial properties, cytotoxicity, and mutagenicity based on diverse research findings.

Chemical Structure and Properties

This compound is classified as an azo dye, characterized by the presence of a nitrogen-nitrogen double bond (–N=N–) in its structure. The chemical formula for this compound is C$_{18}$H$_{18}$N$_{4}$O$_{2}$, and it exhibits vibrant red color properties suitable for synthetic fibers.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial effects of azo dyes, including this compound. The antimicrobial activity was assessed using the agar well diffusion method against various bacterial and fungal strains.

Key Findings:

• Inhibition Zones: DR134 demonstrated significant inhibition against certain Gram-positive bacteria, indicating its potential as an antimicrobial agent.
• Candidia albicans: After six days of incubation, DR134 showed a cytolytic effect with no growth observed in the inhibition zone for all tested microorganisms .

Cytotoxicity Studies

The cytotoxic effects of this compound were assessed using several human cell lines, including HepG-2 (liver cancer), MCF-7 (breast cancer), HCT-116 (colon cancer), and A-549 (lung cancer).

Results Summary:

• IC$_{50}$ Values: The concentration required to inhibit 50% of cell growth (IC$_{50}$) was determined for each cell line:
  • HepG-2: 23.4 µg/mL
  • MCF-7: 62.2 µg/mL
  • HCT-116: 28 µg/mL
  • A-549: 53.6 µg/mL
• Comparison with Other Dyes: In contrast, a related disperse dye showed negligible activity across all tested cell lines with significantly higher IC$_{50}$ values .

Mutagenicity and Toxicological Concerns

The mutagenic potential of this compound was investigated through various assays, including the Micronucleus Assay and Salmonella/microsome assay. These studies aimed to evaluate the chromosomal damage induced by DR134 and its degradation products.

Findings:

• Chromosomal Damage: DR134 was found to induce chromosomal damage in human lymphocytes.
• Degradation Products: Oxidation and reduction products formed during biotransformation exhibited mutagenic activity, raising concerns about environmental contamination and health risks associated with water effluents containing DR134 .

Summary Table of Biological Activities

Activity Type	Methodology	Key Findings
Antimicrobial	Agar well diffusion	Significant inhibition against Gram-positive bacteria; effective against Candidia albicans .
Cytotoxicity	Cell line assays	IC$_{50}$ values ranged from 23.4 to 62.2 µg/mL across different cancer cell lines .
Mutagenicity	Micronucleus Assay & Ames Test	Induced chromosomal damage; degradation products showed mutagenic potential .